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Compound of Interest

Compound Name: Temporin C

Cat. No.: B12377732 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel compounds like Temporin C. This guide

provides essential, immediate safety and logistical information for the handling and disposal of

Temporin C, a member of the temporin family of antimicrobial peptides. While a specific Safety

Data Sheet (SDS) for Temporin C is not readily available, data from closely related temporins,

such as Temporin A, provides a strong basis for safe handling protocols.

Personal Protective Equipment (PPE) and Essential
Safety Measures
When handling Temporin C, a proactive approach to safety is crucial. The following personal

protective equipment is mandatory to minimize exposure and ensure a safe laboratory

environment.

Core PPE Requirements:

Eye Protection: Always wear safety goggles with side-shields to protect against splashes or

airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential. Always

inspect gloves for integrity before use and practice proper glove removal technique to avoid

skin contact.
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Protective Clothing: A lab coat or other impervious clothing should be worn to protect the

skin.

Respiratory Protection: When handling Temporin C in powdered form or when there is a risk

of aerosol generation, a suitable respirator should be used.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure easy access to a safety shower and an eyewash station.

Quantitative Safety and Activity Data
While specific occupational exposure limits for Temporin C have not been established, the

available toxicological and activity data for related temporins provide valuable insights for risk

assessment.
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Parameter Peptide Value Target Notes

Minimum

Inhibitory

Concentration

(MIC)

Temporin A 2.5 - 20 µM

Gram-positive

bacteria (e.g., S.

aureus, E.

faecium)

Effective

antimicrobial

concentration.[1]

Temporin G
Low

concentrations

Gram-positive

and some Gram-

negative bacteria

Active against

multidrug-

resistant strains.

[1]

Temporin L

Analogue (1B)
Not specified

Gram-negative

bacteria (e.g., P.

aeruginosa, A.

baumannii)

Developed for

enhanced activity

against Gram-

negative strains.

[2]

Hemolytic

Activity (LD50)
Temporin 1CEa 99 µM

Human red blood

cells

Indicates

potential for red

blood cell lysis at

higher

concentrations.

[1]

Temporin 1CEb 112 µM
Human red blood

cells
[1]

Anticancer

Activity (IC50)
Temporin 1CEa 30 - 60 µM

Various cancer

cell lines

Demonstrates

potential for

antiproliferative

effects.[1]

Acute Oral

Toxicity
Temporin A

Category 4

(Harmful if

swallowed)

-
Based on GHS

classification.[3]

Aquatic Toxicity Temporin A

Category 1 (Very

toxic to aquatic

life with long

lasting effects)

-
Based on GHS

classification.[3]
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Step-by-Step Handling and Disposal Protocols
Receiving and Storing Temporin C:

Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, date

received, and any hazard warnings.

Storage: Store the lyophilized powder in a tightly sealed container in a freezer at or below

-20°C. If dissolved in a solvent, store at -80°C. Protect from light and moisture.

Preparation and Handling of Temporin C Solutions:

Personal Protective Equipment: Before handling, don all required PPE as outlined above.

Weighing: If working with the powdered form, weigh the required amount in a chemical fume

hood to avoid inhaling dust particles.

Dissolving: Dissolve the peptide in the appropriate sterile solvent as per your experimental

protocol.

Handling Solutions: Use calibrated pipettes and sterile techniques. Avoid creating aerosols.

All work should be conducted in a well-ventilated area or fume hood.

Post-Handling: After handling, thoroughly wash your hands. Decontaminate all work

surfaces.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek prompt medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan:

Waste Segregation: All materials contaminated with Temporin C, including unused solutions,

pipette tips, and containers, should be treated as chemical waste.

Collection: Collect all Temporin C waste in a designated, clearly labeled, and leak-proof

container.

Disposal: Dispose of the chemical waste through an approved hazardous waste disposal

facility, following all local, state, and federal regulations. Do not dispose of Temporin C down

the drain or in the regular trash.

Visualizing the Handling and Disposal Workflow
To provide a clear, at-a-glance understanding of the procedural flow for safely handling and

disposing of Temporin C, the following workflow diagram has been created.

Pre-Handling Handling Protocol Post-Handling & Disposal

Receive & Inspect Store at ≤ -20°C
Intact

Don PPE Prepare in Fume Hood Weigh & Dissolve Conduct Experiment Decontaminate Surfaces Segregate Waste Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Temporin C.

Mechanism of Action: A Visual Representation
Temporins, including likely Temporin C, exert their antimicrobial and anticancer effects

primarily through direct interaction with and disruption of cell membranes. The following

diagram illustrates this generalized mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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